Derivatization Reagents

Derivatization reagents are specialized chemical compounds used in analytical chemistry to modify analytes for improved detection and quantification in various spectroscopic or chromatographic techniques. These reagents facilitate the transformation of small molecules, typically polar or thermally unstable substances, into more suitable derivatives that can be analyzed with greater sensitivity and selectivity. Common derivatization reagents include those used in liquid chromatography (e.g., silylation for GC analysis), fluorescence labeling for HPLC, and enzymatic reactions to generate stable intermediates. By selectively modifying the analyte structure, these reagents enhance the analytical performance, making complex mixtures more amenable to detailed investigation and precise measurement in both research and industrial settings.